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Compound of Interest

Compound Name: Menthyl isovalerate

Cat. No.: B3434772 Get Quote

The safe and compliant disposal of chemical waste is a critical component of laboratory

operations. This guide provides detailed, step-by-step procedures for the proper disposal of

menthyl isovalerate, ensuring the safety of laboratory personnel and adherence to regulatory

standards. Menthyl isovalerate is classified as a skin and eye irritant and may cause

respiratory irritation, necessitating careful handling and disposal.[1][2]

Immediate Safety Protocols
Before handling menthyl isovalerate for disposal, ensure all necessary safety measures are in

place.

Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant

gloves (tested to EN 374), tightly fitting safety goggles, and a lab coat.[1][3]

Ventilation: Always handle menthyl isovalerate in a well-ventilated area or under a chemical

fume hood to minimize inhalation exposure.[1]

Spill Management: Have a spill kit with adsorbent materials readily available. In case of a

spill, remove all sources of ignition, ensure adequate ventilation, and contain the material.[1]

[3]

Data Summary: Menthyl Isovalerate Properties
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The following table summarizes key quantitative data and hazard information for menthyl
isovalerate.

Property Value Source

Molecular Formula C₁₅H₂₈O₂ [2]

Molar Mass 240.387 g·mol⁻¹ [4]

Appearance
Transparent, colorless, oily

liquid
[4]

Boiling Point 115 - 117 °C / 239 - 242.6 °F [5]

Flash Point 16 °C / 60.8 °F [5][6]

Solubility in Water Practically insoluble [2][4]

GHS Hazard Codes

H315 (Skin Irritation), H319

(Serious Eye Irritation), H335

(May cause respiratory

irritation)

[1]

Incompatibilities
Acids, Bases, Reducing

Agents, Oxidizing Agents
[5][7]

Step-by-Step Disposal Procedure
Menthyl isovalerate is considered hazardous waste and must not be disposed of down the

drain or in regular trash.[6][8] The primary route for disposal is through a licensed hazardous

waste management service, typically involving incineration at an industrial combustion plant.[1]

Step 1: Waste Identification and Classification

Confirm that the waste is menthyl isovalerate. If it is mixed with other chemicals, the entire

mixture must be treated as hazardous waste.

Pursuant to the Resource Conservation and Recovery Act (RCRA), generators are

responsible for determining if their waste is hazardous.[9] Menthyl isovalerate's irritant

properties classify it as such.[1]
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Step 2: Waste Collection and Segregation

Collect waste menthyl isovalerate in a dedicated, properly labeled hazardous waste

container.[10]

The container must be chemically compatible with the substance, in good condition, and

have a secure, leak-proof closure.[11] The original container is often a suitable choice.[7]

Do not fill the container beyond 90% of its capacity to allow for expansion.[10]

Store the waste container in a designated Satellite Accumulation Area (SAA), which should

be at or near the point of generation and under the control of laboratory personnel.[7][11]

Crucially, ensure the container is segregated from incompatible materials such as acids,

bases, oxidizing agents, and reducing agents.[5][7]

Step 3: Storage Prior to Disposal

Keep the waste container tightly closed except when adding waste.[7]

Store the container in a cool, dry, and well-ventilated location, away from heat, sparks, and

open flames.[5][6]

The SAA must be inspected weekly for any signs of leakage.[7]

Step 4: Arranging for Disposal

Contact your institution's Environmental Health and Safety (EHS) office or a licensed

hazardous waste disposal contractor to arrange for pickup.

All hazardous waste must be managed from "cradle-to-grave," meaning it is tracked from

generation to final disposal.[12]

Provide the disposal vendor with the Safety Data Sheet (SDS) for menthyl isovalerate. The

SDS specifies that the appropriate disposal method is an industrial combustion plant or an

approved waste disposal plant.[1][6]

Ensure all federal, state, and local regulations are followed.[9][13]
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Disposal Decision Workflow
The following diagram illustrates the logical workflow for determining the correct disposal path

for a laboratory chemical like menthyl isovalerate.
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Start: Identify Chemical Waste

Is the chemical hazardous?
(e.g., irritant, flammable, toxic, corrosive, reactive)

Does it meet criteria for
drain or trash disposal?

(e.g., water soluble, non-toxic)

No

Collect in a compatible,
labeled hazardous waste container

Yes

Drain Disposal
(with copious amounts of water)

Yes, Liquid/Soluble

Solid Waste Trash

Yes, Solid

No

End: Compliant Disposal

Segregate from
incompatible materials

Store in designated Satellite
Accumulation Area (SAA)

Contact EHS for disposal via
licensed waste contractor

Click to download full resolution via product page

Caption: Chemical Waste Disposal Decision Flowchart.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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